N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide
• InChI: InChI=1S/C22H18N2O2S/c1-2-26-18-12-10-15(11-13-18)21(25)23-17-7-5-6-16(14-17)22-24-19-8-3-4-9-20(19)27-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: UTIUUGLHEPORGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide, also known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide is not fully understood, but it is believed to interact with various cellular targets such as enzymes and receptors. This compound has been shown to inhibit the activity of enzymes such as topoisomerase II, which is involved in DNA replication and transcription. This compound has also been shown to interact with various receptors such as dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target it interacts with. Inhibition of topoisomerase II by this compound can lead to DNA damage and cell death, making it a potential anticancer agent. Interaction with dopamine and serotonin receptors can lead to changes in mood and behavior, making it a potential candidate for the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of using this compound is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell lines. Therefore, caution should be taken when handling this compound in lab experiments.

Future Directions

There are several future directions for the study of N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide. One direction is the further investigation of its potential as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. Another direction is the exploration of its potential as a fluorescent probe for the detection of heavy metal ions in water, as it has shown high sensitivity and selectivity. Additionally, the study of its interactions with various cellular targets can provide insights into its mechanism of action and potential applications in various fields.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-ethoxybenzamide has been extensively studied for its potential application in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. In material science, this compound has been utilized as a building block for the synthesis of various organic materials such as polymers and dendrimers. In environmental science, this compound has been studied for its potential as a fluorescent probe for the detection of heavy metal ions in water.